Cas no 51985-26-3 (Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro-)

• Product Name: Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro-
• CAS No: 51985-26-3
• MF: C₁₂H₆Cl₂N₄O₆
• MW: 373.105240345001
• CID: 384081
• PubChem ID: 328740
• Update Time: 2025-04-19

Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(3,5-dichlorophenyl)-2,4,6-trinitro-
• 51985-26-3
• NSC308813
• N-(3,5-dichlorophenyl)-2,4,6-trinitroaniline
• AKOS024430790
• NSC-308813
• DTXSID80316893
• N-(3,5-DICHLOROPHENYL)PICRYLAMINE

• Inchi： 1S/C12H6Cl2N4O6/c13-6-1-7(14)3-8(2-6)15-12-10(17(21)22)4-9(16(19)20)5-11(12)18(23)24/h1-5,15H
• InChI Key： LIGZGKCSTQNUKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 371.96658
• Monoisotopic Mass: 371.9664393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 141.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes